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Compound Focus: Solcitinib

CAS No.: 1206163-45-2

Cat. No.: S543558

Solcitinib (GSK2586184) Profile

Solcitinib is a potent and selective JAK1 inhibitor. The table below summarizes its key characteristics, based

on data from commercial research suppliers [1] [2].

Property Description

Synonyms GSK2586184, GLPGO0778 [1] [2]

Molecular Weight 389.45 g/mol [1] [2]

CAS Number 1206163-45-2 [1] [2]

Primary Target JAK1 [1] [2]

IC50 (JAK1) 8-9.8 nM [1] [2]

Selectivity 11-fold over JAK2, 55-fold over JAK3, 23-fold over TYK2 [1] [2]
Reported Use Research of moderate-to-severe plaque-type psoriasis [2]
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JAK/STAT Signaling Pathway

Solcitinib inhibits the JAK/STAT pathway. The diagram below illustrates this signaling cascade, which is

crucial in many cellular processes and is dysregulated in various cancers and autoimmune diseases [3].
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Plasma Protein Binding (PPB) Experimental Guide

Although Solcitinib's specific PPB data is unavailable, the following general principles and methods are

critical for your experiments.

Rationale & Importance: Plasma Protein Binding (PPB) is a critical parameter in drug discovery because
only the free (unbound) fraction of a drug is considered biologically active, available for distribution,
metabolism, and eliciting a pharmacological response [4]. According to the free drug hypethesis, it is the
free drug that is responsible for both efficacy and toxicity [4]. High PPB can influence a drug's disposition,
half-life, and potential for drug-drug interactions [4] [5].

Gold Standard Protocol: Equilibrium Dialysis [4]

This is the most recommended method for determining PPB. The workflow below outlines the key steps:

Chamber: Plasma +
Drug

Semi-permeable
Membrane

Chamber: Buffer
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e Step 1: Prepare Dialysis System. Use a two-chamber system separated by a semi-permeable
membrane. The membrane's pore size allows small drug molecules to pass but retains large plasma
proteins [4].

e Step 2: Load Chambers. One chamber is filled with the drug spiked into plasma (e.g., human or
animal). The other chamber is filled with an aqueous buffer solution (e.g., phosphate buffer) at an
equal volume [4].

e Step 3: Incubate to Equilibrium. The system is incubated at 37°C for several hours. During this
time, the unbound drug equilibrates across the membrane, while drug-protein complexes remain in
the plasma chamber [4].

e Step 4: Analyze Concentrations. After incubation, aliquot samples from both chambers are
analyzed using a sensitive method (e.g., LC-MS/MS) to determine drug concentration [4].

o C buffer = Free drug concentration.
o C plasma = Total drug concentration.

e Step 5: Calculate Fraction Unbound (fu). The fraction of unbound drug is calculated using the
formula [4]:

o fu = C buffer / C plasma

Alternative Methods: Other techniques include ultrafiltration and ultracentrifugation, with automated

96-well formats of equilibrium dialysis and ultrafiltration now enabling higher throughput [4].

Frequently Asked Questions

Why is plasma protein binding an important parameter to measure for a drug like Solcitinib? PPB
helps you understand the drug's pharmacokinetics and pharmacodynamics. For a JAK inhibitor intended
for chronic use in inflammatory diseases, knowing the free fraction is essential for predicting effective and

safe dosing regimens, as only the unbound drug can interact with the JAK target in cells [4] [5].

What are the main plasma proteins that bind drugs? The two most significant proteins are albumin
(which tends to bind acidic drugs) and al-acid glycoprotein (which tends to bind basic drugs). Other

proteins like lipoproteins also play a role [4].

The PPB of my drug is very high (>99%). How should I interpret this? A high PPB (>99%) means only
a tiny fraction of the drug is free and active. While this can protect the drug from rapid metabolism and
prolong its half-life, it also means that small changes in protein levels (due to disease, age, or other drugs) or

displacement by another drug could lead to a significant increase in the free fraction, potentially causing
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toxicity [4] [5]. One analysis suggested that the apparent link between high PPB and toxicity may be largely
explained by the drug's underlying lipophilicity [5].

Important Note on Data Availability

The information provided here is primarily based on supplier data for Selcitinib's inhibition profile and
general pharmacological principles. The specific plasma protein binding value for Solcitinib was not

located in the searched literature. To proceed with your research, I recommend:

e Consulting Original Papers: Searching for primary research articles on Solcitinib (GSK2586184) in
scientific databases.

o Direct Experimental Measurement: Using the equilibrium dialysis protocol outlined above to
determine the value experimentally.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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